Cas no 2229380-37-2 (2,2,2-trifluoro-1-(1H-indol-4-yl)ethan-1-one)

• Product Name: 2,2,2-trifluoro-1-(1H-indol-4-yl)ethan-1-one
• CAS No: 2229380-37-2
• MF: C₁₀H₆F₃NO
• MW: 213.15595293045
• CID: 6008594
• PubChem ID: 165839750
• Update Time: 2025-05-26

2,2,2-trifluoro-1-(1H-indol-4-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• Ethanone, 2,2,2-trifluoro-1-(1H-indol-4-yl)-
• 2,2,2-trifluoro-1-(1H-indol-4-yl)ethan-1-one
• 2229380-37-2
• EN300-1939866

• Inchi： 1S/C10H6F3NO/c11-10(12,13)9(15)7-2-1-3-8-6(7)4-5-14-8/h1-5,14H
• InChI Key： OGUYURNDDZLLFB-UHFFFAOYSA-N
• SMILES： C(=O)(C1=CC=CC2=C1C=CN2)C(F)(F)F

Computed Properties

• Exact Mass: 213.04014830g/mol
• Monoisotopic Mass: 213.04014830g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 264
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 32.9Ų

Experimental Properties

• Density: 1.423±0.06 g/cm3(Predicted)
• Boiling Point: 308.6±37.0 °C(Predicted)
• pka: 14.85±0.30(Predicted)

Additional information on 2,2,2-trifluoro-1-(1H-indol-4-yl)ethan-1-one

Introduction to 2,2,2-Trifluoro-1-(1H-indol-4-yl)ethan-1-one (CAS No. 2229380-37-2)

2,2,2-Trifluoro-1-(1H-indol-4-yl)ethan-1-one, with the CAS number 2229380-37-2, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique molecular structure, which combines a trifluoromethyl group with an indole moiety. The combination of these functional groups imparts distinct chemical and biological properties, making it a valuable candidate for various applications in drug discovery and development.

The molecular formula of 2,2,2-trifluoro-1-(1H-indol-4-yl)ethan-1-one is C₁₀H₆F₃NO, and its molecular weight is approximately 199.15 g/mol. The compound's structure consists of a central carbonyl group flanked by a trifluoromethyl group and an indole ring. The trifluoromethyl group is known for its electron-withdrawing properties, which can influence the compound's reactivity and stability. Meanwhile, the indole ring is a common motif in bioactive molecules and is often associated with various biological activities, including anti-inflammatory, anti-cancer, and neuroprotective effects.

In recent years, the study of 2,2,2-trifluoro-1-(1H-indol-4-yl)ethan-1-one has been driven by its potential therapeutic applications. Research has shown that this compound exhibits significant biological activity against various targets. For instance, studies have demonstrated its ability to inhibit specific enzymes involved in disease pathways. One notable example is its interaction with kinases, which are key regulators of cellular processes such as cell growth, proliferation, and apoptosis. By modulating kinase activity, 2,2,2-trifluoro-1-(1H-indol-4-yl)ethan-1-one has shown promise in treating conditions such as cancer and inflammatory diseases.

Beyond its enzymatic interactions, 2,2,2-trifluoro-1-(1H-indol-4-yl)ethan-1-one has also been investigated for its potential neuroprotective effects. Indole derivatives are known to have neuroprotective properties due to their ability to modulate oxidative stress and inflammation in neuronal cells. Preclinical studies have indicated that 2,2,2-trifluoro-1-(1H-indol-4-yl)ethan-1-one can protect neurons from oxidative damage and reduce neuroinflammation, making it a potential candidate for the treatment of neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease.

The synthesis of 2,2,2-trifluoro-1-(1H-indol-4-yl)ethan-1-one has been optimized through various methods to improve yield and purity. One common approach involves the reaction of 4-bromoindole with trifluoroacetyl chloride in the presence of a suitable base. This method provides a high yield of the desired product while minimizing side reactions. The purity of the synthesized compound can be further enhanced through recrystallization or chromatographic techniques.

In addition to its synthetic routes and biological activities, the physicochemical properties of 2,2,2-trifluoro-1-(1H-indol-4-yl)ethan-1-one are also important considerations for its use in pharmaceutical applications. The compound is generally stable under standard laboratory conditions but may require specific storage conditions to maintain its integrity over extended periods. Its solubility in various solvents has been studied to optimize its use in different formulations.

The safety profile of 2,2,2-trifluoro-1-(1H-indol-4-yl)ethan-1-one is another critical aspect of its development as a potential therapeutic agent. Preclinical toxicity studies have shown that the compound is well-tolerated at therapeutic doses with minimal adverse effects. However, further research is needed to fully understand its long-term safety and potential interactions with other drugs.

In conclusion, 2,2,2-trifluoro-1-(1H-indol-4-yl)ethan-1-one (CAS No. 229380) represents a promising compound with diverse biological activities and potential therapeutic applications. Its unique molecular structure combines the benefits of a trifluoromethyl group and an indole ring, making it an attractive candidate for further investigation in drug discovery and development. Ongoing research continues to explore its mechanisms of action and optimize its use in treating various diseases.